Cas no 103-90-2 (Acetaminophen)

Acetaminophen,Metabolic production of phenacetin in vivo,Its effect of inhibiting prostaglandin synthesis in the central nervous system is similar to that of aspirin,But the inhibition of peripheral prostaglandin synthesis is weak,Therefore, it has strong antipyretic and analgesic effects,Weak anti rheumatic effect,No effect on platelet coagulation mechanism. Rapid oral absorption,completely,Evenly distributed in body fluids,Most are metabolized in the liver,Effects of intermediate metabolites on liverToxic,Excreted in the form of glucuronic acid conjugates or from the kidney,The half-life is generally1-4hour.

Acetaminophen structure

Product Name:Acetaminophen

CAS No:103-90-2

Molecular Formula:C₈H₉NO₂

Molecular Weight:151.1626

MDL:MFCD00002328

CID:35252

PubChem ID:1983

Acetaminophen Properties

Names and Identifiers

- 4-Acetamidophenol
- acetaminophen
- 4-(ACETYLAMINO)PHENOL
- 4'-HYDROXYACETANILIDE
- 4-HYDROXYACETANILIDE
- ACETYL-P-AMINOPHENOL
- APAP
- N-(4-HYDROXYPHENYL)ACETAMIDE
- N-ACETYL-4-AMINOPHENOL
- N-ACETYL-P-AMINOPHENOL
- P-ACETAMIDOPHENOL
- P-ACETAMINOPHENOL
- PARACETAMOL
- P-HYDROXYACETANILIDE
- RARECHEM AB PP 0382
- TYLENOL
- 4'-Hydroxyacetanilide, paracetamol
- Acetaminophen NEW
- Acetaminophen solution
- ACETAMINOPHEN(P)
- ACETAMINOPHEN(RG)
- Paracetamol (Acetaminophen)
- 4-Acetamino phenol
- Acetaminophenol
- Dirox
- Dypap
- Exdol
- Fevor
- G 1
- Hedex
- Korum
- NAPAP
- Panex
- Somedon
- 4-acetaminophen
- 扑热息痛
- Acetaminofen
- Panadol
- Datril
- Algotropyl
- Naprinol
- Lonarid
- Anelix
- Multin
- Acenol
- Acamol
- Liquagesic
- Acetagesic
- Pyrinazine
- Injectapap
- Clixodyne
- Servigesic
- Acetalgin
- Abensanil
- Gelocatil
- Valgesic
- Tussapap
- Finimal
- Valadol
- Tralgon
- Tabalgin
- Lestemp
- Alvedon
- Apamide
- Paracet
- Homoolan
- Febrolin
- Febrilix
- Febridol
- Dymad
- Paracetamol；acetaminophen
- 4'-Hydroxyacetanilide
- acetaminophene
- MLS001331684
- MLS002154041
- MLS001146925
- p-hydroxyphenolacetamide
- MLSMR
- SMR000112065
- p-Acetylaminophenol
- 4-Acetamido phenol
- +Expand
- MDL： MFCD00002328
- InChIKey： RZVAJINKPMORJF-UHFFFAOYSA-N
- Inchi： 1S/C8H9NO2/c1-6(10)9-7-2-4-8(11)5-3-7/h2-5,11H,1H3,(H,9,10)
- SMILES： O([H])C1C([H])=C([H])C(=C([H])C=1[H])N([H])C(C([H])([H])[H])=O
- BRN： 2208089

Computed Properties

Exact Mass: 151.06300
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 151.063329
Heavy Atom Count: 11
Complexity: 139
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.5
Tautomer Count: 6
Surface Charge: 0
Topological Polar Surface Area: 49.3

Experimental Properties

LogP: 1.42360
PSA: 49.33000
Merck: 47
Refractive Index: 1.5810 (rough estimate)
Water Partition Coefficient: 14 g/L (20 ºC)
Boiling Point: 273.17°C (rough estimate)
Melting Point: 168.0 to 172.0 deg-C
Vapor Pressure: 0.0±0.9 mmHg at 25°C
Flash Point: 11 °C
FEMA: 2878
Solubility: ethanol: soluble0.5M, clear, colorless
Color/Form: Powder
PH: 5.5-6.5 (H2O, 20℃)(saturated solution)
Solubility: Soluble in methanol, ethanol, dichloroethylene, acetone and ethyl acetate, slightly soluble in ether and hot water, almost insoluble in cold water, insoluble in petroleum ether, pentane and benzene.
Sensitiveness: Sensitive to light
Density: 1,293 g/cm3

Acetaminophen Security Information

Symbol: GHS07
RTECS：AE4200000
WGK Germany：1
Safety Term：S26;S37/39;S61
Safety Instruction： S26; S36; S61; S37/39
Risk Phrases：R22; R36/37/38; R52/53; R36/38; R40
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 3077 9/PG III
Hazard Statement： H302,H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：dangerous
Storage Condition：Powder -20°C 3 years 4°C 2 years *The compound is unstable in solutions, freshly prepared is recommended.
PackingGroup：III
Risk Phrases： R22;R36/38;R52/53
Signal Word：Warning
TSCA：Yes
Toxicity：LD50 in mice (mg/kg): 338 orally (Starmer), 500 i.p. (Dahlin, Nelson)
Explosive Limit：15%(V)
HazardClass：9

Acetaminophen Customs Data

HS CODE：29242930
Customs Data：

China Customs Code:
29242930

Acetaminophen Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB44803-100g	Acetaminophen	103-90-2	95%	100g	$7.00	2024-04-20
AstaTech	AC8790-5/G	4-ACETAMIDOPHENOL	103-90-2	95%	5g	$16	2023-09-19
City Chemical	A1661-500GM	Acetaminophen	103-90-2	98%	500gm	$52.93	2023-09-19
Enamine	EN300-17510-0.05g	N-(4-hydroxyphenyl)acetamide	103-90-2	95%	0.05g	$19.0	2023-09-20
FUJIFILM	015-13942-25g	p-Acetamidophenol	103-90-2		25g	JPY 2300	2023-09-15
Life Chemicals	F3096-1731-0.25g	N-(4-hydroxyphenyl)acetamide	103-90-2	95%	0.25g	$18.0	2023-11-21
Matrix Scientific	139844-1g	4-Acetamidophenol, 95%+	103-90-2	95%	1g	$101.00	2023-09-11
MedChemExpress	HY-66005-500mg	Acetaminophen	103-90-2	99.98%	500mg	￥300	2024-05-24
Oakwood	005037-1g	4-Acetamidophenol	103-90-2	98%	1g	$9.00	2024-07-19
TRC	A161220-100mg	Acetaminophen	103-90-2		100mg	$ 91.00	2023-09-09

Acetaminophen Synthesis

Synthetic Circuit 1

3520-14-7

483-14-7

103-90-2

153212-75-0

92340-57-3

59468-90-5

5719-85-7

1750-45-4

125-73-5

93-35-6

62-99-7

Reaction Conditions

1.1 Catalysts: NADPH , NADP , Magnesium chloride , Cytochrome P450 CYP1A2 Solvents: Dimethyl sulfoxide , Water ; pH 7.4, 37 °C

Reference

: Stereoselective Interaction Between Tetrahydropalmatine Enantiomers and CYP Enzymes in Human Liver Microsomes

Sun, Si-Yuan; Wang, Yu-Qing; Li, Li-Ping; Wang, Lu; Zeng, Su; et al, Chirality, 2013, 25(1), 43-47